![molecular formula C14H19N3 B1517902 [(1-benzyl-1H-pyrazol-4-yl)methyl](propan-2-yl)amine CAS No. 1153115-77-5](/img/structure/B1517902.png)
[(1-benzyl-1H-pyrazol-4-yl)methyl](propan-2-yl)amine
Overview
Description
“(1-benzyl-1H-pyrazol-4-yl)methylamine” is a chemical compound with the IUPAC name (1-benzyl-1H-pyrazol-4-yl)methanamine hydrochloride . It has a molecular weight of 223.7 . The compound is solid at room temperature .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, one-pot condensation of pyrazole-4-carbaldehydes with o-phenylenediamine in the presence of chloro(trimethyl)silane has been used to synthesize previously inaccessible 2-(1H-pyrazol-4-yl)-1H-benzimidazoles .Physical And Chemical Properties Analysis
“(1-benzyl-1H-pyrazol-4-yl)methylamine” is a solid at room temperature . It has a molecular weight of 223.7 . More specific physical and chemical properties are not directly available from the search results.Scientific Research Applications
Synthesis and Characterization of Pyrazole Derivatives
Research by Titi et al. (2020) involved synthesizing hydroxymethyl pyrazole derivatives, including compounds structurally related to "(1-benzyl-1H-pyrazol-4-yl)methyl](propan-2-yl)amine". These compounds were characterized using techniques such as FT-IR, UV-visible, proton NMR spectroscopy, mass spectroscopy, and X-ray crystallography. The study explored their biological activity against breast cancer and microbes, confirming the compounds' potential in medical applications Titi et al., 2020.
Metal Complexes with Pyrazole-Based Ligands
Asegbeloyin et al. (2014) investigated the synthesis of metal complexes using pyrazole-based ligands, similar to "(1-benzyl-1H-pyrazol-4-yl)methyl](propan-2-yl)amine". The study focused on their structure and in vitro cytotoxic activity against HL-60 human promyelocytic leukemia cells, highlighting the potential of such compounds in chemotherapy Asegbeloyin et al., 2014.
Modification of Polymers with Pyrazole Derivatives
Aly and El-Mohdy (2015) explored the modification of polyvinyl alcohol/acrylic acid hydrogels with various amines, including pyrazole derivatives. This research aimed at enhancing the polymers' properties for potential medical applications, such as in drug delivery systems Aly & El-Mohdy, 2015.
Catalytic Applications in Organic Synthesis
Togni et al. (1996) described the use of chiral ferrocenyl pyrazole ligands in the palladium-catalyzed asymmetric allylic amination. The study highlighted the steric control and enantioselectivity achieved in the synthesis, demonstrating the utility of pyrazole derivatives in facilitating complex organic reactions Togni et al., 1996.
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various biological targets, influencing a range of physiological processes .
Mode of Action
Similar compounds have been shown to interact with their targets in a variety of ways, leading to changes in cellular function .
Biochemical Pathways
Similar compounds have been known to influence a variety of biochemical pathways, leading to downstream effects on cellular function .
Result of Action
Similar compounds have been known to induce a variety of effects at the molecular and cellular levels .
Action Environment
It is known that environmental factors can significantly impact the action of similar compounds .
properties
IUPAC Name |
N-[(1-benzylpyrazol-4-yl)methyl]propan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3/c1-12(2)15-8-14-9-16-17(11-14)10-13-6-4-3-5-7-13/h3-7,9,11-12,15H,8,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHDYTCCGPKKXCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=CN(N=C1)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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